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Compound of Interest

Compound Name: UniPR500

Cat. No.: B15578260 Get Quote

Audience: Researchers, scientists, and drug development professionals. Content Type: An in-

depth technical guide on the core science of UniPR500.

Introduction
UniPR500 is a small molecule antagonist of the Eph/ephrin receptor system, which has

demonstrated potential as a novel hypoglycemic agent.[1][2] It functions by inhibiting the

protein-protein interaction (PPI) between EphA5 receptors and their ephrin-A5 ligands.[1][3]

This interaction is a key component of the communication system between pancreatic β-cells,

which is essential for maintaining glucose homeostasis.[1][2] Research has shown that

UniPR500 enhances glucose-stimulated insulin secretion (GSIS) and improves glucose

tolerance in both healthy and insulin-resistant mouse models, suggesting its therapeutic

potential in the context of diabetes.[1][2] This document outlines the foundational science of

UniPR500, including its mechanism of action, quantitative data from key experiments, and the

protocols used to ascertain its activity.

Physicochemical Properties
The fundamental properties of the UniPR500 compound are summarized below.
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Property Value

CAS Number 2085767-98-0

Chemical Formula C₃₆H₅₁N₃O₄

Molecular Weight 589.82 g/mol

Exact Mass 589.3880

Mechanism of Action
The Eph/ephrin system facilitates bidirectional signaling upon cell-to-cell contact. When the

Eph receptor on one cell binds to an ephrin ligand on an adjacent cell, signals are transduced

into both cells.[2]

Forward Signaling: The signal is transduced through the Eph receptor-expressing cell. In

pancreatic β-cells, EphA forward signaling acts as a brake, inhibiting insulin release.[2]

Reverse Signaling: The signal is transduced through the ephrin ligand-expressing cell. In β-

cells, ephrin-A reverse signaling stimulates insulin secretion.[2]

UniPR500 functions as a protein-protein interaction inhibitor, physically blocking the binding of

the EphA5 receptor to the ephrin-A5 ligand. This blockade inhibits both forward and reverse

signaling pathways.[3] The net effect in pancreatic islets is an enhancement of glucose-

stimulated insulin secretion (GSIS), which suggests that under hyperglycemic conditions, the

inhibitory forward signal is the dominant pathway modulated by UniPR500.[1][3]

Visualizing the Signaling Pathway
The following diagrams illustrate the normal function of the EphA5/ephrin-A5 pathway in β-cells

and the mechanism by which UniPR500 alters this signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578260#investigating-the-foundational-science-of-
unipr500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15578260#investigating-the-foundational-science-of-unipr500
https://www.benchchem.com/product/b15578260#investigating-the-foundational-science-of-unipr500
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

